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Compound of Interest

1-(4-Chloro-3-
Compound Name:
methylphenyl)ethanone

Cat. No.: B154754

Technical Guide: 1-(4-Chloro-3-
methylphenyl)ethanone

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties of 1-(4-Chloro-3-methylphenyl)ethanone, a substituted acetophenone derivative of
interest in organic synthesis and medicinal chemistry. This document includes its molecular
formula, molecular weight, and key physical data. Additionally, a representative synthetic
protocol and a logical diagram of the compound's attributes are presented.

Core Compound Data

The fundamental properties of 1-(4-Chloro-3-methylphenyl)ethanone are summarized below,
providing a clear reference for laboratory use and computational modeling.
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Property Value Source
Molecular Formula CoHoCIO [1112][3]
Molecular Weight 168.623 g/mol [1][3]
Boiling Point 104-105 °C (at 0.4 mmHg) [1]
Density 1.15 g/mL [1]

CAS Number 37074-39-8 [1][3]
SMILES CC(=0)C1=CC(=C(Cl)c=C1)C  [1][2][3]

Experimental Protocols

Synthesis via Friedel-Crafts Acylation

A common and effective method for the synthesis of aryl ketones such as 1-(4-Chloro-3-
methylphenyl)ethanone is the Friedel-Crafts acylation.[4][5][6][7] This electrophilic aromatic
substitution reaction involves the acylation of an aromatic ring with an acyl halide or anhydride
using a strong Lewis acid catalyst.[4]

Reaction: Friedel-Crafts acylation of 1-chloro-2-methylbenzene with an acetylating agent.
Materials:

e 1-Chloro-2-methylbenzene (3-Chlorotoluene)

o Acetyl chloride (or Acetic Anhydride)

e Anhydrous Aluminum Chloride (AICI3)

e Dichloromethane (DCM) or another suitable inert solvent

e Hydrochloric acid (HCI), dilute aqueous solution

e Sodium bicarbonate (NaHCOs3), saturated aqueous solution

e Anhydrous magnesium sulfate (MgSQa) or sodium sulfate (Na2S0a4)
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Procedure:

e In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a
dropping funnel, and a reflux condenser connected to a gas outlet (to vent HCI gas), add
anhydrous aluminum chloride (1.1 to 1.3 equivalents) to the inert solvent (e.qg.,
dichloromethane).

e Cool the suspension to 0-5 °C in an ice bath.
e Slowly add acetyl chloride (1.0 equivalent) to the stirred suspension.

 To this mixture, add 1-chloro-2-methylbenzene (1.0 equivalent) dropwise from the dropping
funnel, maintaining the temperature between 0-5 °C.

 After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for several hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

» Upon completion, carefully quench the reaction by slowly pouring the mixture over crushed
ice and dilute hydrochloric acid.

o Separate the organic layer and extract the aqueous layer with the solvent (e.g., DCM).

o Combine the organic layers and wash sequentially with water, saturated sodium bicarbonate
solution, and brine.

o Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and
concentrate the solvent under reduced pressure to obtain the crude product.

e The crude 1-(4-Chloro-3-methylphenyl)ethanone can be purified by vacuum distillation or
column chromatography.

Visualized Data and Processes
Compound Properties Relationship

The following diagram illustrates the logical connection between the compound’'s nomenclature,
its structural representation, and its key physicochemical properties.
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Structure corresponds to

(SMILES: CC(=0)C1=CC(=C(Cl)C=C1)C)
Figure 1: Properties of 1-(4-Chloro-3-methylphenyl)ethanone

1-(4-Chloro-3-methylphenyl)ethanone
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Click to download full resolution via product page
Caption: Logical relationship of compound properties.
Synthetic Workflow: Friedel-Crafts Acylation

This diagram outlines the major steps involved in the synthesis of 1-(4-Chloro-3-
methylphenyl)ethanone via the Friedel-Crafts acylation protocol described above.
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Figure 2: Synthetic Workflow via Friedel-Crafts Acylation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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